Cas no 1810874-47-5 ((11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine)

• Product Name: (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine
• CAS No: 1810874-47-5
• MF: C₂₀H₁₁I₂NO₄S₂
• MW: 647.244587182999
• CID: 5249697
• Update Time: 2026-03-09

(11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine Chemical and Physical Properties

Names and Identifiers

• (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine
• (11bS)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine
• 2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine

• Inchi： 1S/C20H11I2NO4S2/c21-15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16(22)20(18)29(26,27)23-28(24,25)19(15)17/h1-10,23H
• InChI Key： IZBXLTFYQCHMGY-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=CC=2C2=C1S(NS(C1C(=CC3C=CC=CC=3C2=1)I)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 783
• XLogP3: 5.5
• Topological Polar Surface Area: 97.1

Additional information on (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine

Compound Introduction: (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine (CAS No. 1810874-47-5)

The compound (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine, identified by its CAS number 1810874-47-5, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This intricate structure combines elements of heterocyclic chemistry with halogenated aromatic systems, making it a subject of significant interest for its potential applications in medicinal chemistry and drug discovery.

The molecular framework of this compound is characterized by the presence of two naphthalene rings fused into a bicyclic system, further modified by diiodine substituents at the 2 and 6 positions. The core of the molecule features a dithiazepine scaffold, which is a fused bicyclic structure containing two sulfur atoms within its ring system. This particular arrangement imparts unique electronic and steric properties to the compound, which are crucial for its interaction with biological targets.

The tetraoxide moiety at the 3 and 5 positions of the dithiazepine ring adds an additional layer of complexity to the molecule. This functional group not only influences the overall geometry of the compound but also plays a critical role in its reactivity and potential biological activity. The presence of multiple iodine atoms and the oxygen-rich environment around the dithiazepine core suggests that this compound may exhibit significant electrophilic character, making it a promising candidate for further exploration in synthetic chemistry.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic properties. The dithiazepine scaffold has been particularly studied for its potential as an antiviral and anti-inflammatory agent. Researchers have been exploring modifications to this core structure to enhance its efficacy and selectivity against specific disease targets. The introduction of halogenated aromatic systems into these heterocycles has further expanded their therapeutic potential by improving metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational modeling and structure-activity relationship (SAR) studies, scientists can predict how modifications to this molecule might affect its biological properties. The diiodo substitution pattern on the naphthalene rings could serve as a scaffold for further derivatization, allowing researchers to fine-tune the compound's interactions with biological receptors or enzymes.

The tetraoxide functional group in particular has garnered attention for its ability to participate in various chemical reactions that could be exploited in drug development. For instance, it might undergo reduction or oxidation reactions to generate different analogs with distinct pharmacological profiles. Additionally, the oxygen atoms could serve as hydrogen bond donors or acceptors, influencing how the molecule binds to biological targets.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the intricate carbon-sulfur bonds within the dithiazepine ring. Similarly, iodination strategies have been refined to allow for selective functionalization at specific positions on the aromatic system.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science research as well. For example, it could be used to develop novel organic semiconductors or luminescent materials due to its conjugated system and halogenated aromatic components.

In conclusion, (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine (CAS No. 1810874-47-5) represents a structurally complex and biologically intriguing molecule with significant potential for further research and development. Its unique combination of halogenated aromatic systems and heterocyclic scaffolds positions it as a valuable asset in both medicinal chemistry and materials science endeavors.